Cas no 200946-85-6 (Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-)

• Product Name: Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-
• CAS No: 200946-85-6
• MF: C₃₀H₄₅N₃O₆Si
• MW: 571.780309438705
• MDL: MFCD03424263
• CID: 240803
• PubChem ID: 67605677
• Update Time: 2025-06-11

Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)- Chemical and Physical Properties

Names and Identifiers

• Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-
• LogP
• [(R)-[(2S, 4S, 5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methyl] N-(3-triethoxysilylpropyl)carbamate
• N-Triethoxysilylpropylquinineurethane
• 200946-85-6
• N-TRIETHOXYSILYLPROPYLQUININEURETHAN
• SCHEMBL8508627
• [(R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methyl] N-(3-triethoxysilylpropyl)carbamate
• DTXSID601134842
• Cinchonan-9-ol, 6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8alpha,9R)-
• MFCD03424263
• Cinchonan-9-ol, 6a(2)-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8I+/-,9R)-

• MDL： MFCD03424263
• Inchi： 1S/C30H45N3O6Si/c1-6-22-21-33-17-14-23(22)19-28(33)29(25-13-16-31-27-12-11-24(35-5)20-26(25)27)39-30(34)32-15-10-18-40(36-7-2,37-8-3)38-9-4/h6,11-13,16,20,22-23,28-29H,1,7-10,14-15,17-19,21H2,2-5H3,(H,32,34)/t22-,23-,28-,29+/m0/s1
• InChI Key： OPUSDOAPKSTTEF-VHRRBUMHSA-N
• SMILES： [Si](CCCNC(=O)O[C@H](C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 571.30795
• Monoisotopic Mass: 571.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• PSA: 91.38
• LogP: 5.53190

Additional information on Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-

Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Introducing Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-, a compound with a complex structure that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, identified by its CAS number 200946-85-6, represents a fascinating intersection of organic chemistry and medicinal science. Its unique molecular architecture, featuring a cinchona scaffold modified with methoxy and carbamate functional groups, as well as a triethoxysilylpropyl moiety, makes it a subject of intense study for its potential applications in drug development and synthetic chemistry.

The structural complexity of Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)- is not merely a curiosity but a deliberate design choice that imparts distinct chemical properties. The presence of the trietoxysilylpropyl group introduces a silane-based functionality, which is particularly interesting for applications in materials science and nanotechnology. This group can facilitate interactions with various surfaces and substrates, making the compound a potential candidate for use in surface modifications and cross-linking agents. The incorporation of the carbamate group further enhances the compound's versatility, allowing for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The cinchona alkaloid core is well-known for its biological activity and has been extensively studied for its role in antimalarial drugs. The modification of this scaffold with additional functional groups can lead to compounds with enhanced or altered biological properties. The methoxy group at the 6'-position adds to the electronic properties of the molecule, influencing its reactivity and interactions with biological targets. This modification is particularly relevant in medicinal chemistry, where subtle changes in molecular structure can significantly impact drug efficacy and selectivity.

The specific stereochemistry indicated by (8a,9R) is also a critical aspect of the compound's identity. Stereoisomers can exhibit vastly different biological activities, making the precise configuration of chiral centers essential for understanding the compound's behavior. In pharmaceutical research, stereochemical control is paramount to ensuring that a drug candidate is both effective and safe. The (8a,9R) configuration suggests that this compound has been carefully designed to maintain specific stereochemical integrity, which could be crucial for its intended applications.

One of the most exciting areas of research involving compounds like Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)- is their potential use as intermediates in the synthesis of more complex molecules. The presence of multiple reactive sites—such as hydroxyl groups, methoxy groups, and carbamate functionalities—makes it an excellent starting point for further chemical transformations. These intermediates can be used to build larger molecules with specific pharmacological properties. For instance, they could serve as precursors to antiviral or anticancer agents by being incorporated into more sophisticated drug candidates.

The silane-based functionality introduced by the trietoxysilylpropyl group also opens up possibilities for applications beyond traditional pharmaceuticals. In materials science, such compounds are often used as coupling agents to link organic molecules to inorganic surfaces. This property is particularly valuable in the development of hybrid materials and coatings that combine the advantages of both organic and inorganic components. Additionally, these compounds can be used to create stimuli-responsive materials that change their properties in response to environmental cues such as pH or temperature.

The field of drug discovery has seen significant advancements due to the development of innovative synthetic methodologies. Compounds like Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)- exemplify how structural complexity can be harnessed to create novel therapeutic agents. By modifying existing scaffolds with carefully selected functional groups, researchers can explore new chemical spaces and uncover molecules with unique biological activities. This approach is particularly relevant in addressing emerging therapeutic challenges where existing drugs may no longer be effective due to resistance or other factors.

The use of computational methods has also played a crucial role in understanding the properties of such complex molecules. Advanced computational techniques allow researchers to predict how these compounds will behave both chemically and biologically before they are synthesized in the lab. This predictive capability significantly reduces the time and cost associated with drug discovery by enabling more targeted experimental designs. Furthermore, computational studies can provide insights into the mechanisms of action of these compounds, which is essential for optimizing their therapeutic potential.

In conclusion,Cinchonan-9-ol,6'-methoxy-, 9-[N-[3-(triethoxysilyl)propyl]]carbamate, (8a,9R)-, identified by its CAS number 200946-85-6, represents a remarkable example of how structural innovation can drive advancements in chemical and pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate with potential applications ranging from drug development to materials science. As research continues to uncover new ways to utilize this compound and its derivatives,Cinchonan-9-ol,6'-methoxy-,trietoxysilylpropyl,andcarbamate,will undoubtedly remain at the forefront of scientific exploration.